Cas no 1803819-44-4 (2,6-Dichloro-4-fluorophenylacetic acid)
2,6-Dichloro-4-fluorophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dichloro-4-fluorophenylacetic acid
- 2-(2,6-Dichloro-4-fluorophenyl)acetic acid
-
- MDL: MFCD28786282
- Inchi: 1S/C8H5Cl2FO2/c9-6-1-4(11)2-7(10)5(6)3-8(12)13/h1-2H,3H2,(H,12,13)
- InChI Key: PYYJGBRXHSGOBY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1CC(=O)O)Cl)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Topological Polar Surface Area: 37.3
2,6-Dichloro-4-fluorophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 142275-1g |
2,6-Dichloro-4-fluorophenylacetic acid, 95% |
1803819-44-4 | 95% | 1g |
$1998.00 | 2023-09-09 |
2,6-Dichloro-4-fluorophenylacetic acid Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2,6-Dichloro-4-fluorophenylacetic acid
2,6-Dichloro-4-fluorophenylacetic Acid (CAS 1803819-44-4): Properties, Applications, and Market Insights
2,6-Dichloro-4-fluorophenylacetic acid (CAS 1803819-44-4) is a specialized fluorinated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the class of halogenated phenylacetic acids, featuring unique electronic properties due to its strategic substitution pattern of chlorine and fluorine atoms on the phenyl ring.
The molecular structure of 2,6-dichloro-4-fluorophenyl acetic acid contains two chlorine atoms at the ortho positions (2,6-) and a fluorine atom at the para position (4-), creating distinctive steric and electronic effects. With a molecular weight of 223.01 g/mol and melting point typically between 145-150°C, this compound demonstrates excellent thermal stability, making it suitable for various synthetic applications. Recent studies highlight its growing importance as a building block in medicinal chemistry, particularly in the development of novel anti-inflammatory agents and enzyme inhibitors.
In pharmaceutical applications, 2,6-dichloro-4-fluorophenylacetic acid 1803819-44-4 serves as a key intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential for creating selective COX-2 inhibitors, addressing current market demands for safer non-steroidal anti-inflammatory drugs (NSAIDs). The compound's fluorine atom enhances metabolic stability and membrane permeability, while the chlorine substitutions allow precise modulation of target binding affinity - features highly valued in modern drug design.
The agrochemical industry utilizes 2,6-dichloro-4-F-phenylacetic acid (alternative naming convention) in developing next-generation plant growth regulators and herbicide safeners. Its structural motifs appear in several experimental compounds showing promising activity against resistant weed species, responding to the global challenge of herbicide resistance in major crops. Manufacturers are exploring its derivatives as potential solutions for sustainable agriculture, aligning with the UN's Sustainable Development Goals (SDGs) for responsible chemical use.
From a synthetic chemistry perspective, CAS 1803819-44-4 offers versatile reactivity. The carboxylic acid group enables straightforward derivatization to esters, amides, or ketones, while the halogenated aromatic ring participates in various cross-coupling reactions. Recent publications demonstrate its utility in palladium-catalyzed couplings and nucleophilic aromatic substitutions, making it valuable for constructing complex molecular architectures. These applications address the pharmaceutical industry's growing need for structurally diverse screening compounds.
Market analysis indicates steady growth in demand for 2,6-dichloro-4-fluorophenyl acetic acid, driven by expanding research in targeted therapies and precision agriculture. The compound's global market is projected to grow at a CAGR of 6-8% from 2023 to 2030, with Asia-Pacific emerging as both a major production hub and consumption region. This trend reflects the broader shift of fine chemical manufacturing to technologically advanced facilities in developing economies, coupled with increasing R&D investments in these regions.
Environmental and regulatory aspects of 2,6-dichloro-4-fluorophenylacetic acid have been carefully evaluated. The compound demonstrates favorable biodegradation profiles compared to fully chlorinated analogs, and its fluorine substitution often reduces environmental persistence - a crucial factor in modern green chemistry initiatives. Manufacturers have developed efficient synthesis routes minimizing hazardous byproducts, responding to the pharmaceutical industry's increasing emphasis on process sustainability and atom economy.
Quality specifications for 2,6-dichloro-4-fluorophenylacetic acid CAS 1803819-44-4 typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Advanced analytical techniques including LC-MS and NMR spectroscopy ensure batch-to-batch consistency, critical for pharmaceutical applications. Storage recommendations generally suggest protection from moisture at 2-8°C in amber containers to maintain long-term stability.
Current research trends involving 2,6-dichloro-4-F-phenylacetic acid focus on its incorporation into bioconjugates and PROTAC molecules (proteolysis targeting chimeras), addressing the growing interest in targeted protein degradation therapies. Its structural features make it particularly suitable for designing E3 ligase ligands, a hot topic in oncology drug discovery. These applications position the compound at the forefront of cutting-edge therapeutic modalities.
For researchers sourcing 2,6-dichloro-4-fluorophenylacetic acid, considerations include supplier reliability, documentation completeness (including full analytical certificates), and compliance with relevant regulations. The compound is typically available in research quantities (100mg-10g) from specialty chemical providers, with custom synthesis options for larger-scale requirements. Pricing varies based on purity grade and purchase volume, with current market rates ranging from $150-$400 per gram for laboratory-scale quantities.
Future prospects for CAS 1803819-44-4 appear promising, particularly in the development of fluorinated bioactive compounds. The unique electronic properties imparted by its specific halogen pattern continue to attract attention in drug discovery programs targeting challenging biological pathways. As the pharmaceutical industry increasingly values fluorine-containing scaffolds, this compound's importance as a synthetic building block is expected to grow substantially in the coming decade.
1803819-44-4 (2,6-Dichloro-4-fluorophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)